Cas no 2228563-87-7 (2,2,2-trifluoro-1-(oxan-2-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(oxan-2-yl)ethan-1-one
• CAS No: 2228563-87-7
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• CID: 6494019
• PubChem ID: 165632449
• Update Time: 2025-05-20

2,2,2-trifluoro-1-(oxan-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(oxan-2-yl)ethan-1-one
• 2228563-87-7
• EN300-1948787

• Inchi： 1S/C7H9F3O2/c8-7(9,10)6(11)5-3-1-2-4-12-5/h5H,1-4H2
• InChI Key： FYPZRCOUHKVGMW-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCCO1)=O)(F)F

Computed Properties

• Exact Mass: 182.05546401g/mol
• Monoisotopic Mass: 182.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2,2-trifluoro-1-(oxan-2-yl)ethan-1-one

Compound 2,2,2-Trifluoro-1-(Oxan-2-Yl)Ethan-1-One (CAS No. 2228563-87-7)

Compound 2,2,2-Trifluoro-1-(Oxan-2-Yl)Ethan-1-One, also known by its CAS registry number CAS No. 2228563-87-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a cyclic ether moiety, making it a versatile building block for advanced chemical synthesis.

The molecular formula of CAS No. 2228563-87-7 is C6H7F3O, and its molecular weight is approximately 164.04 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its physical properties make it suitable for use in various chemical reactions, including nucleophilic substitutions and condensations.

Recent studies have highlighted the importance of Trifluoroethyl Oxolane Derivatives like CAS No. 2228563-87-7 in the development of advanced materials. For instance, researchers have explored the use of this compound in the synthesis of high-performance polymers and coatings. The trifluoromethyl group imparts excellent chemical resistance and thermal stability to the resulting materials, making them ideal for aerospace and automotive applications.

In addition to its role in materials science, CAS No. 2228563-87-7 has found applications in pharmaceutical chemistry. Its unique structure allows for the formation of bioactive molecules with potential therapeutic effects. For example, recent research has focused on the use of this compound as a precursor for the synthesis of antiviral agents and anticancer drugs. The ability to modify the compound's structure further enhances its potential in drug discovery.

The synthesis of CAS No. 2228563-87-7 typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of a trifluoroacetyl chloride with an appropriately substituted oxirane derivative under basic conditions. The resulting intermediate is then purified through column chromatography or recrystallization to obtain the final product.

From an environmental perspective, the stability and persistence of Trifluoroethyl Oxolane Derivatives have raised concerns regarding their long-term impact on ecosystems. However, recent studies have shown that these compounds undergo rapid degradation under certain environmental conditions, reducing their potential for bioaccumulation.

In conclusion, Compound CAS No. Trifluoroethyl Oxolane Derivative (CAS No. Trifluoroethyl Oxolane Derivative) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and adaptability make it an essential component in modern chemical research and development.